1-phenyl-N-(1-pyridin-2-ylethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-phenyl-N-(1-pyridin-2-ylethyl)-5-pyrrol-1-yltriazole-4-carboxamide
• InChI: InChI=1S/C20H18N6O/c1-15(17-11-5-6-12-21-17)22-19(27)18-20(25-13-7-8-14-25)26(24-23-18)16-9-3-2-4-10-16/h2-15H,1H3,(H,22,27)
• InChI Key: NGBHPDCTGSCRBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NC(=O)C2=C(N(N=N2)C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C20H18N6O
• Molecular Weight: 358.4 g/mol

Description

1-phenyl-N-(1-pyridin-2-ylethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18N6O and its molecular weight is 358.405. The purity is usually 95%.
BenchChem offers high-quality 1-phenyl-N-(1-pyridin-2-ylethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-phenyl-N-(1-pyridin-2-ylethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst-Free Synthesis of Hetaryl Carbamates

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Biological Activities of 2-(Pyridin-2-yl) Pyrimidine Derivatives

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Antimycobacterial Activity of Indole Derivatives

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Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with the compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is known that n-(pyridin-2-yl)amides, a class of compounds to which this compound belongs, are formed via c–c bond cleavage promoted by i2 and tbhp . This suggests that the compound may interact with its targets through a similar mechanism.

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives , it can be inferred that this compound may affect multiple biochemical pathways. These could potentially include pathways related to inflammation, cancer, HIV, oxidative stress, microbial infections, tuberculosis, diabetes, malaria, and cholinesterase activity .

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.

Action Environment

It is known that the synthesis of n-(pyridin-2-yl)amides, a class of compounds to which this compound belongs, can be carried out under mild and metal-free conditions . This suggests that the compound may be relatively stable under a variety of environmental conditions.